Cas no 556777-69-6 (4-2-(Pyridin-2-yl)-1H-indol-3-ylbutan-1-amine)

4-2-(Pyridin-2-yl)-1H-indol-3-ylbutan-1-amine structure
556777-69-6 structure
Product Name:4-2-(Pyridin-2-yl)-1H-indol-3-ylbutan-1-amine
CAS No:556777-69-6
MF:C17H19N3
MW:265.352863550186
MDL:MFCD05197315
CID:385018
PubChem ID:3324247
Update Time:2025-04-19

4-2-(Pyridin-2-yl)-1H-indol-3-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-butanamine,2-(2-pyridinyl)-
    • 4-(2-pyridin-2-yl-1H-indol-3-yl)butan-1-amine
    • 4-(2-PYRIDIN-2-YL-1H-INDOL-3-YL)-BUTYLAMINE
    • 4-[2-(pyridin-2-yl)-1H-indol-3-yl]butan-1-amine
    • AKOS005638626
    • MFCD05197315
    • 556777-69-6
    • DTXSID40391464
    • ETHYL7-AMINO-2-(METHYLTHIO)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLATE
    • 4-(2-(Pyridin-2-yl)-1H-indol-3-yl)butan-1-amine
    • MS-21553
    • 4-2-(Pyridin-2-yl)-1H-indol-3-ylbutan-1-amine
    • MDL: MFCD05197315
    • Inchi: 1S/C17H19N3/c18-11-5-3-8-14-13-7-1-2-9-15(13)20-17(14)16-10-4-6-12-19-16/h1-2,4,6-7,9-10,12,20H,3,5,8,11,18H2
    • InChI Key: ARKKMQBKAYOBNA-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C(=C1C1C=CC=CN=1)CCCCN

Computed Properties

  • Exact Mass: 265.15800
  • Monoisotopic Mass: 265.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.154
  • Boiling Point: 509.6°C at 760 mmHg
  • Flash Point: 294.6°C
  • Refractive Index: 1.647
  • PSA: 54.70000
  • LogP: 4.21160
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-2-(Pyridin-2-yl)-1H-indol-3-ylbutan-1-amine Security Information

4-2-(Pyridin-2-yl)-1H-indol-3-ylbutan-1-amine Pricemore >>

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